Ethyl 3-(4-fluorobenzenesulfonyl)propanoate
Overview
Description
Ethyl 3-(4-fluorobenzenesulfonyl)propanoate is a chemical compound with the CAS Number: 1099681-75-0 . It has a molecular weight of 260.29 and its molecular formula is C11H13FO4S . The compound is typically stored at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is ethyl 3-[(4-fluorophenyl)sulfonyl]propanoate . The InChI code for this compound is 1S/C11H13FO4S/c1-2-16-11(13)7-8-17(14,15)10-5-3-9(12)4-6-10/h3-6H,2,7-8H2,1H3 .Scientific Research Applications
Herbicide Synthesis
Ethyl 3-(4-fluorobenzenesulfonyl)propanoate has been explored in the synthesis of herbicides. A study by Makino and Yoshioka (1987) discussed the synthesis of a fluoro analogue of the herbicide quizalofopethyl from related compounds, showcasing its potential in agricultural chemistry (Makino & Yoshioka, 1987).
Anticancer Activity
Ruan et al. (2009) synthesized 2-(4-Fluorobenzylideneamino) propanoic acid, a compound related to ethyl 3-(4-fluorobenzenesulfonyl)propanoate, and tested its anticancer activity. The study indicated potential applications in cancer treatment (Ruan et al., 2009).
Pharmaceutical Synthesis
Cheng Huansheng (2013) discussed the synthesis of Dabigatran Etexilate, a pharmaceutical compound, using ethyl 3-(pyridin-2ylamino)propanoate, a compound similar to ethyl 3-(4-fluorobenzenesulfonyl)propanoate. This illustrates its utility in pharmaceutical synthesis (Cheng, 2013).
Polymer Science
Chang et al. (1992) utilized 4-Fluorobenzenesulfonyl chloride, related to ethyl 3-(4-fluorobenzenesulfonyl)propanoate, for activating hydroxyl groups of polymeric carriers. This study demonstrates its application in bioconjugation and polymer science (Chang et al., 1992).
Photophysical Properties Research
Kuruca et al. (2018) conducted a study involving ethyl 7-oxy-6-chloro-4-methylcoumarin-3-propanoate, a derivative of ethyl 3-(4-fluorobenzenesulfonyl)propanoate, to investigate photophysicochemical properties of certain phthalocyanines. This indicates its role in photochemical and photophysical studies (Kuruca et al., 2018).
Spectroscopy and Crystallography
Various studies have employed compounds related to ethyl 3-(4-fluorobenzenesulfonyl)propanoate in spectroscopy and crystallography, providing insights into molecular structures and interactions (Vogt et al., 2013); (Song et al., 2007).
Chemical Synthesis
Ethyl 3-(4-fluorobenzenesulfonyl)propanoate and its derivatives have been extensively used in chemical synthesis, indicating their versatility and utility in creating a wide range of chemical compounds (Rodríguez & Setínek, 1975); (Zhang Dehua & Zhang Xiaoyan, 2008).
Mechanism of Action
Target of Action
Ethyl 3-(4-fluorobenzenesulfonyl)propanoate is a complex compound with a specific target yet to be identified. The compound’s primary targets and their roles are currently under investigation .
Mode of Action
It is hypothesized that the compound interacts with its targets, leading to changes in cellular processes .
Biochemical Pathways
It is likely that the compound influences several pathways, leading to downstream effects that contribute to its overall action .
Pharmacokinetics
These properties are crucial in determining the compound’s bioavailability, i.e., the proportion of the drug that enters the circulation and can have an active effect .
Result of Action
The molecular and cellular effects of Ethyl 3-(4-fluorobenzenesulfonyl)propanoate’s action are currently under investigation. The compound’s effects will depend on its mode of action and the biochemical pathways it influences .
Action Environment
The action, efficacy, and stability of Ethyl 3-(4-fluorobenzenesulfonyl)propanoate can be influenced by various environmental factors. These may include pH, temperature, and the presence of other compounds .
properties
IUPAC Name |
ethyl 3-(4-fluorophenyl)sulfonylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FO4S/c1-2-16-11(13)7-8-17(14,15)10-5-3-9(12)4-6-10/h3-6H,2,7-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GAFARCSAKLMHDE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCS(=O)(=O)C1=CC=C(C=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(4-fluorobenzenesulfonyl)propanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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